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Compound of Interest

Compound Name: 3-Methylpentanoic acid

Cat. No.: B089800 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Methylpentanoic
Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of small molecules is paramount. This guide provides a

detailed overview of 3-Methylpentanoic acid, a branched-chain fatty acid with applications in

various fields, including flavor chemistry and organic synthesis.[1][2][3]

General and Physicochemical Properties
3-Methylpentanoic acid, also known as 3-methylvaleric acid, is a carboxylic acid with the

chemical formula C6H12O2.[1][4] It is a colorless to pale yellow liquid at room temperature with

a characteristic sour, herbaceous, and slightly green odor.[1][4][5] This compound is soluble in

organic solvents and has limited solubility in water.[1] Natural sources of 3-methylpentanoic
acid include cheese, tobacco leaves, and various fruits.[3][5]

The following tables summarize the key physical and chemical properties of 3-
Methylpentanoic acid.

Table 1: General and Physical Properties of 3-Methylpentanoic Acid
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Property Value Source(s)

IUPAC Name 3-methylpentanoic acid [4][6]

Synonyms
3-Methylvaleric acid, β-

Methylvaleric acid
[4][7]

CAS Number 105-43-1 [1][8][9]

Molecular Formula C6H12O2 [1][4][8]

Molecular Weight 116.16 g/mol [4][8][10]

Appearance Colorless to pale yellow liquid [1]

Odor
Sour, herbaceous, slightly

green
[4][5]

Density 0.925-0.931 g/mL at 20°C [4]

Boiling Point 196-198 °C at 760 mmHg [4][5][6][8][10]

Melting Point -41 °C [5][8][10]

Flash Point 85 °C (185 °F) - closed cup [5]

Water Solubility
5266 mg/L at 25 °C

(estimated)
[6]

pKa 4.766 at 25°C [5]

LogP 1.560 (estimated) [6]

Refractive Index n20/D 1.416 (lit.) [5]

Table 2: Properties of 3-Methylpentanoic Acid Stereoisomers
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Property
(S)-(+)-3-Methylpentanoic
Acid

(R)-(-)-3-Methylpentanoic
Acid

CAS Number 1730-92-3 16958-25-1

IUPAC Name (3S)-3-methylpentanoic acid (3R)-3-methylpentanoic acid

Molecular Formula C6H12O2 C6H12O2

Molecular Weight 116.16 g/mol 116.16 g/mol

Boiling Point 198.999 °C at 760 mmHg 199 °C at 760 mmHg

Melting Point -66.5 °C Not Available

Density 0.948 g/cm³ 0.947 g/cm³

Flash Point 88.369 °C 88.4 °C

pKa (Predicted) 4.80 ± 0.10 4.80 ± 0.10

Optical Rotation [α]D20 +8.5° (in ethanol) Not Available

Chemical Reactivity and Synthesis
As a carboxylic acid, 3-methylpentanoic acid can undergo typical reactions such as

esterification, reduction to an alcohol, and conversion to an acyl halide. It is used in organic

synthesis as a building block for more complex molecules.[1]

One common laboratory synthesis of 3-methylpentanoic acid involves the saponification and

subsequent decarboxylation of ethyl sec-butylmalonate.[11]
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Synthesis of 3-Methylpentanoic Acid

Step 1: Saponification

Step 2: Alcohol Removal Step 3: Acidification & Decarboxylation

Step 4: Purification

Ethyl sec-butylmalonate

Intermediate Salt

+ KOH (aq)
Reflux

Potassium Hydroxide Solution

Distillation

3-Methylpentanoic Acid

+ H2SO4 (aq)
Heat

Sulfuric Acid

Distillation under Reduced Pressure

Pure 3-Methylpentanoic Acid

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-Methylpentanoic acid.
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Experimental Protocols
Synthesis of 3-Methylpentanoic Acid from Ethyl sec-Butylmalonate

This protocol is adapted from a literature procedure.[11]

Saponification: Ethyl sec-butylmalonate is slowly added to a solution of potassium hydroxide.

The mixture is refluxed for approximately two hours to ensure complete saponification. The

heat of the reaction will cause the solution to reflux quietly.

Alcohol Removal: To facilitate the subsequent decarboxylation, the ethanol formed during

saponification must be removed. This is achieved by distilling off a portion of the aqueous

solution.

Acidification and Decarboxylation: The reaction mixture is cooled, and a cold solution of

concentrated sulfuric acid is added. This protonates the carboxylate groups and catalyzes

the decarboxylation upon heating.

Isolation and Purification: The resulting 3-methylpentanoic acid is then isolated, typically by

distillation. Purification is achieved by distillation under reduced pressure.

Metabolic Significance
3-Methylpentanoic acid is classified as a methyl-branched fatty acid.[6][12] Such fatty acids

are found in various biological systems and can play a role in lipid metabolism.[6]
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Metabolic Context of 3-Methylpentanoic Acid

Dietary Sources / Biosynthesis

3-Methylpentanoic Acid
(Branched-Chain Fatty Acid)

Activation to Acyl-CoA Derivative

Beta-Oxidation Pathway Incorporation into Complex Lipids

Energy Production (ATP)

Click to download full resolution via product page

Conceptual role of 3-Methylpentanoic acid in metabolic pathways.

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and identification of 3-
methylpentanoic acid. Key spectral features are summarized below. While extensive spectral

data can be found in databases such as the NIST WebBook, a general overview is provided.[7]

[13][14]

Infrared (IR) Spectroscopy: The IR spectrum of 3-methylpentanoic acid will exhibit a broad

absorption band in the region of 2500-3300 cm⁻¹ due to the O-H stretching of the carboxylic

acid group. A strong, sharp absorption band will also be present around 1710 cm⁻¹

corresponding to the C=O (carbonyl) stretching vibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum will show characteristic signals for the different types of

protons in the molecule. The acidic proton of the carboxyl group will appear as a broad

singlet at a downfield chemical shift (typically >10 ppm). The other protons will appear as

multiplets in the upfield region.

¹³C NMR: The carbon NMR spectrum will display six distinct signals corresponding to the six

carbon atoms in the molecule. The carbonyl carbon will have a characteristic chemical shift

in the range of 170-180 ppm.

Mass Spectrometry (MS): Electron ionization mass spectrometry of 3-methylpentanoic acid
will show a molecular ion peak (M⁺) at m/z 116. The fragmentation pattern will include

characteristic losses of functional groups, which can aid in its identification.

Safety and Handling
3-Methylpentanoic acid is classified as a corrosive substance.[5][8] It can cause severe skin

burns and eye damage.[15] Therefore, appropriate personal protective equipment, including

gloves, goggles, and a face shield, should be worn when handling this chemical.[5] It should be

stored in a well-ventilated place with the container tightly closed.[8] For transportation

purposes, it is classified as a Dangerous Good.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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